3-Hydroxy-5-hydroxymethyl-2-methyl-4-formylpyridine thiosemicarbazonato-Cu(II) 3-Hydroxy-5-hydroxymethyl-2-methyl-4-formylpyridine thiosemicarbazonato-Cu(II)
Brand Name: Vulcanchem
CAS No.: 127913-88-6
VCID: VC21236579
InChI: InChI=1S/C9H12N4O2S.ClH.Cu.H2O/c1-5-8(15)7(3-12-13-9(10)16)6(4-14)2-11-5;;;/h2-3,14-15H,4H2,1H3,(H3,10,13,16);1H;;1H2/q;;+2;/p-2/b12-3+;;;
SMILES: CC1=NC=C(C(=C1[O-])C=NN=C(N)[S-])CO.O.Cl.[Cu+2]
Molecular Formula: C9H13ClCuN4O3S
Molecular Weight: 356.29 g/mol

3-Hydroxy-5-hydroxymethyl-2-methyl-4-formylpyridine thiosemicarbazonato-Cu(II)

CAS No.: 127913-88-6

Cat. No.: VC21236579

Molecular Formula: C9H13ClCuN4O3S

Molecular Weight: 356.29 g/mol

* For research use only. Not for human or veterinary use.

3-Hydroxy-5-hydroxymethyl-2-methyl-4-formylpyridine thiosemicarbazonato-Cu(II) - 127913-88-6

Specification

CAS No. 127913-88-6
Molecular Formula C9H13ClCuN4O3S
Molecular Weight 356.29 g/mol
IUPAC Name copper;N'-[(E)-[5-(hydroxymethyl)-2-methyl-3-oxidopyridin-4-yl]methylideneamino]carbamimidothioate;hydrate;hydrochloride
Standard InChI InChI=1S/C9H12N4O2S.ClH.Cu.H2O/c1-5-8(15)7(3-12-13-9(10)16)6(4-14)2-11-5;;;/h2-3,14-15H,4H2,1H3,(H3,10,13,16);1H;;1H2/q;;+2;/p-2/b12-3+;;;
Standard InChI Key CRGPKXZHUCZTCF-VJOIEJINSA-L
Isomeric SMILES CC1=NC=C(C(=C1[O-])/C=N/N=C(/N)\[S-])CO.O.Cl.[Cu+2]
SMILES CC1=NC=C(C(=C1[O-])C=NN=C(N)[S-])CO.O.Cl.[Cu+2]
Canonical SMILES CC1=NC=C(C(=C1[O-])C=NN=C(N)[S-])CO.O.Cl.[Cu+2]

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